N-(4-fluorobenzyl)-N-(2-hydroxyethyl)-3,5,7-trimethyl-1H-indole-2-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-(2-hydroxyethyl)-3,5,7-trimethyl-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H23FN2O2/c1-13-10-14(2)19-18(11-13)15(3)20(23-19)21(26)24(8-9-25)12-16-4-6-17(22)7-5-16/h4-7,10-11,23,25H,8-9,12H2,1-3H3
• InChI Key: RVMRMTCSEJCVBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=C(N2)C(=O)N(CCO)CC3=CC=C(C=C3)F)C)C
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

N-(4-fluorobenzyl)-N-(2-hydroxyethyl)-3,5,7-trimethyl-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C21H23FN2O2 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 354.17435614 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

COX-2 Inhibition

Research has shown that indole-2 carboxamides, with specific structural modifications such as the substitution on indol nitrogen with benzyl and p-fluorobenzyl groups, are active inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This suggests potential for therapeutic applications in treating conditions related to inflammation and pain management (Ölgen et al., 2002).

HIV Integrase Inhibition

Studies have identified N-(4-fluorobenzyl)-N-(2-hydroxyethyl)-3,5,7-trimethyl-1H-indole-2-carboxamide and similar compounds as potent inhibitors of HIV-1 integrase. This enzyme is crucial for the replication of HIV, making these compounds valuable for the development of new HIV treatments (Pace et al., 2007).

Metabolism and Disposition Studies

This compound has been a subject of interest in metabolism and disposition studies, notably in the context of synthetic cannabinoids. Such studies are essential for understanding the metabolic pathways and potential impacts of these compounds on human health (Li et al., 2018).

Anticholinesterase Activity

Research indicates that certain indole-3-carboxamides demonstrate significant activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. These findings highlight potential applications in the development of Alzheimer's treatments (Ghanei-Nasab et al., 2016).